molecular formula C8H10ClNS B8461614 2-(2-Chloroethylthio)aniline

2-(2-Chloroethylthio)aniline

Cat. No.: B8461614
M. Wt: 187.69 g/mol
InChI Key: MVGCIYZZOPRBEX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(2-Chloroethylthio)aniline is a useful research compound. Its molecular formula is C8H10ClNS and its molecular weight is 187.69 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H10ClNS

Molecular Weight

187.69 g/mol

IUPAC Name

2-(2-chloroethylsulfanyl)aniline

InChI

InChI=1S/C8H10ClNS/c9-5-6-11-8-4-2-1-3-7(8)10/h1-4H,5-6,10H2

InChI Key

MVGCIYZZOPRBEX-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C(=C1)N)SCCCl

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a stirred solution of 2-aminobenzenethiol (0.513 mL, 4.79 mmol) in ethanol (5 mL) was added sodium hydroxide (192 mg, 4.79 mmol) as a solution in water (5.00 mL). To the resulting mixture was added 1-bromo-2-chloroethane (1.197 mL, 14.38 mmol), and the resulting mixture was stirred vigorously for 20 minutes The mixture was then diluted with ethyl acetate and washed with saturated sodium carbonate (3×). The organic phase was dried, filtered, and concentrated, giving a yellow liquid, 2-(2-chloroethylthio)aniline (875 mg, 97%). 1H NMR (DMSO-d6) δ 7.27 (d, J=7.5 Hz, 1H), 7.10-7.04 (m, 1H), 6.73 (d, J=8.1 Hz, 1H), 6.56-6.49 (m, 1H), 5.41 (brs, 2H), 3.62 (t, J=7.4 Hz, 2H), 3.02 (t, J=7.4 Hz, 2H). ESI-MS (m/z, %): 188 (MH+, 100).
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0.513 mL
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192 mg
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5 mL
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5 mL
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1.197 mL
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0 (± 1) mol
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solvent
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Synthesis routes and methods II

Procedure details

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.